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Compound of Interest

Compound Name: 2,2"-Dinitrobibenzyl

Cat. No.: B146402

An In-depth Technical Guide to 2,2'-
Dinitrobibenzyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,2'-Dinitrobibenzyl, a significant intermediate in organic synthesis. The
document details its characteristics, experimental protocols for its preparation, and its role in
the synthesis of pharmaceutical compounds.

Core Physical and Chemical Properties

2,2'-Dinitrobibenzyl, with the CAS number 16968-19-7, is a dinitro-dibenzyl functional

compound.[1] It presents as a solid that can range in color from white to pale brown or light
yellow.[1][2]

Physical Properties

A summary of the key physical properties of 2,2'-Dinitrobibenzyl is presented below.
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Property Value Source(s)
Molecular Formula C14H12N204 [311415][6]
Molecular Weight 272.26 g/mol [31[41[6]
Melting Point 121-122°C [31[6]

Boiling Point (Predicted)

391.6 + 22.0 °C at 760 mmHg

(21618l

Density (Predicted)

1.317 £ 0.06 g/cm3

(216718l

Appearance

White to Orange to Green
powder to crystal; light yellow

powder

[2]

Solubility

Sparingly soluble in water;
Soluble in organic solvents
such as ethanol and acetone.
[1] Also slightly soluble in
DMSO and very slightly in
heated methanol.[2][6][8]

Flash Point

178.9°C

Refractive Index

1.628

[7]

Chemical and Spectroscopic Properties

2,2'-Dinitrobibenzyl is primarily utilized as a versatile building block in organic synthesis.[1] Its

chemical reactivity is centered around the nitro groups, which can undergo reduction to form

amino groups, a critical step in the synthesis of various heterocyclic compounds.[1][9]

The spectroscopic data provides the structural confirmation of the compound.
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Spectroscopic Data

Values

Source(s)

1H NMR (500.1 MHz, CDCls)

0=7.96(dd,J=8.2Hz,J=
1.2 Hz, 2H), 7.54 (pseudo t,
2H), 7.42 (dd, J=7.7Hz, J =
1.3 Hz, 2H), 7.38 (pseudo t,
2H), 3.25 (s, 4H, CH2)

[3]

13C NMR (125.8 MHz, CDCls)

0 = 149.37, 136.01, 133.30,
132.49, 127.56, 124.84, 34.44

[3]

IR (ATR, cm™?)

2962, 2854, 1608, 1576, 1509,

1443, 1344, 1310, 859, 787,
749, 704

[3]

Mass Spectrometry (El, 70 eV)

miz (%) = 273 (1) [M+H]*, 255
(8), 237 (9), 178 (21), 136
(100), 120 (70), 92 (85)

[3]

Experimental Protocols
Synthesis of 2,2'-Dinitrobibenzyl from 2-Nitrotoluene

This protocol is based on the oxidative coupling of 2-nitrotoluene, which has been optimized to

achieve a high yield.[3][9]
Materials:

2-Nitrotoluene

e Potassium tert-butoxide

e Bromine

e Dry Tetrahydrofuran (THF)

e Deionized Water

o Ethanol (EtOH)
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e Dichloromethane (CH2Cl2)

e Saturated sodium thiosulfate solution

o Saturated sodium chloride solution

o Magnesium sulfate (MgSOa)

» Nitrogen gas supply

» Standard laboratory glassware and filtration apparatus

Procedure:

o Under a nitrogen atmosphere, dissolve 2-nitrotoluene (2.00 g, 15.0 mmol) in dry THF (90
mL) in a round-bottom flask.[3]

e Cool the solution to 0°C using an ice bath.[3]

e Add potassium t-butoxide to the cooled solution and stir for 2 minutes.[3]

e Add bromine (3.12 g, 19.5 mmol) to the reaction mixture.[3]

« Stir the reaction for an additional 5 minutes.[3]

e Quench the reaction by adding the mixture to 500 mL of an ice/water mixture.[3]

o Collect the resulting precipitate by filtration.[3]

o Extract the filtrate with CH2Cl2 (3 x 100 mL).[3]

o Combine the organic layers and wash with saturated sodium thiosulfate solution, followed by
a saturated sodium chloride solution.[3]

e Dry the organic layer over MgSOa4 and concentrate under reduced pressure.[3]

o Purify the crude product by crystallization from a water/ethanol (1:2) mixture to yield 2,2'-
dinitrobibenzyl as a white solid (yield: 95%).[3]
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Key Applications and Logical Workflow

A primary application of 2,2'-Dinitrobibenzyl is its role as a key intermediate in the synthesis of
Carbamazepine, an antiepileptic drug.[7][8] The synthetic pathway involves the reduction of the
nitro groups of 2,2'-Dinitrobibenzyl to form 2,2'-diaminobibenzyl, which then undergoes ring-
closing and dehydrogenation steps.

Caption: Experimental workflow for the synthesis of 2,2'-Dinitrobibenzyl.

Caption: Role of 2,2'-Dinitrobibenzyl in Carbamazepine synthesis.

Safety and Handling

2,2'-Dinitrobibenzyl is classified as a hazardous chemical.[1] It may cause skin, eye, and
respiratory system irritation.[1] Appropriate personal protective equipment, such as gloves and
safety goggles, should be worn when handling this compound.[1] In case of exposure,
immediate medical attention is advised.[1] It should be stored in a sealed container in a dry,
room-temperature environment.[2][6][8]

This guide serves as a foundational resource for professionals working with 2,2'-
Dinitrobibenzyl, providing essential data and procedural information to support research and
development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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